Cas no 573758-69-7 (4-Aminoisoquinoline-1-carbonitrile)

4-Aminoisoquinoline-1-carbonitrile is a heterocyclic organic compound featuring both amino and cyano functional groups on an isoquinoline scaffold. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of reactive sites enables further functionalization, making it valuable for constructing complex molecules. Its stability under standard conditions ensures ease of handling in laboratory settings. The compound’s unique framework is of interest in medicinal chemistry for developing biologically active agents, including kinase inhibitors and antimicrobial compounds. High purity grades are available to meet rigorous research and industrial requirements. Proper storage in a cool, dry environment is recommended to maintain integrity.
4-Aminoisoquinoline-1-carbonitrile structure
573758-69-7 structure
Product Name:4-Aminoisoquinoline-1-carbonitrile
CAS No:573758-69-7
MF:C10H7N3
MW:169.182681322098
MDL:MFCD13193455
CID:946918
PubChem ID:21875272
Update Time:2025-05-27

4-Aminoisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Aminoisoquinoline-1-carbonitrile
    • 1-Isoquinolinecarbonitrile,4-amino-(9CI)
    • 4-Amino-isoquinoline-1-carbonitrile
    • BS-49917
    • EN300-8110118
    • AILGQDQQFHALOG-UHFFFAOYSA-N
    • SCHEMBL2354952
    • DB-349171
    • AT30723
    • DTXSID90619246
    • CS-0197298
    • 573758-69-7
    • MDL: MFCD13193455
    • Inchi: 1S/C10H7N3/c11-5-10-8-4-2-1-3-7(8)9(12)6-13-10/h1-4,6H,12H2
    • InChI Key: AILGQDQQFHALOG-UHFFFAOYSA-N
    • SMILES: N1C=C(C2C=CC=CC=2C=1C#N)N

Computed Properties

  • Exact Mass: 169.06400
  • Monoisotopic Mass: 169.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 62.7Ų

Experimental Properties

  • Density: 1.295
  • Boiling Point: 464.465°C at 760 mmHg
  • Flash Point: 234.7°C
  • Refractive Index: 1.696
  • PSA: 62.70000
  • LogP: 2.26988

4-Aminoisoquinoline-1-carbonitrile Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Aminoisoquinoline-1-carbonitrile Pricemore >>

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